Cas no 59840-67-4 (8-Azaxanthine Monohydrate)

• Product Name: 8-Azaxanthine Monohydrate
• CAS No: 59840-67-4
• MF: C₄H₅N₅O₃
• MW: 171.114199399948
• CID: 826310
• PubChem ID: 135472944
• Update Time: 2025-08-05

8-Azaxanthine Monohydrate Chemical and Physical Properties

Names and Identifiers

• 8-Azaxanthine Monohydrate
• 2H-[1,2,3]Triazolo[4,5-d]pyrimidine-5,7(3H,6H)-dione hydrate (1:1 )
• Xanthazol monohydrate
• 1H-[1,2,3]Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione hydrate
• DB-229685
• W-203229
• 19344-24-2
• SCHEMBL2491812
• 59840-67-4
• starbld0007174
• 2,6-Dihydroxy-8-azapurine
• 9JAZ5K85DG
• 2,4-dihydrotriazolo[4,5-d]pyrimidine-5,7-dione;hydrate
• 3H-1,2,3-Triazolo(4,5-d)pyrimidine-5,7(4H,6H)-dione, hydrate (1:1)
• 8-Azaxanthine monohydrate, >=98.0% (HPLC)
• 2H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-dione hydrate
• 1,4-Dihydro-5H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7(6H)-dione hydrate
• UNII-9JAZ5K85DG

• Inchi： 1S/C4H3N5O2.H2O/c10-3-1-2(8-9-7-1)5-4(11)6-3;/h(H3,5,6,7,8,9,10,11);1H2
• InChI Key： VKEGPGRANAWNIN-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NNN=2)NC(N1)=O.O

Computed Properties

• Exact Mass: 171.03900
• Monoisotopic Mass: 171.03923904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 230 °C
• Boiling Point: 610.8°C at 760 mmHg
• Flash Point: 323.2°C
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 117.04000
• LogP: -0.90520

8-Azaxanthine Monohydrate Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：10-23
• RTECS：XZ5950000
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines